Cas no 2138265-06-0 (Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester)
![Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester structure](https://www.kuujia.com/scimg/cas/2138265-06-0x500.png)
Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester
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- Inchi: 1S/C11H20ClNO4/c1-10(2,3)17-9(15)13-11(4,5)6-8(14)16-7-12/h6-7H2,1-5H3,(H,13,15)
- InChI Key: ZKVTZAAQGXEWJN-UHFFFAOYSA-N
- SMILES: C(OCCl)(=O)CC(NC(OC(C)(C)C)=O)(C)C
Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-386407-10.0g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate |
2138265-06-0 | 95.0% | 10.0g |
$4667.0 | 2025-03-16 | |
Enamine | EN300-386407-5.0g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate |
2138265-06-0 | 95.0% | 5.0g |
$3147.0 | 2025-03-16 | |
Enamine | EN300-386407-0.1g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate |
2138265-06-0 | 95.0% | 0.1g |
$956.0 | 2025-03-16 | |
Enamine | EN300-386407-0.5g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate |
2138265-06-0 | 95.0% | 0.5g |
$1043.0 | 2025-03-16 | |
Enamine | EN300-386407-2.5g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate |
2138265-06-0 | 95.0% | 2.5g |
$2127.0 | 2025-03-16 | |
Enamine | EN300-386407-1.0g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate |
2138265-06-0 | 95.0% | 1.0g |
$1086.0 | 2025-03-16 | |
Enamine | EN300-386407-0.05g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate |
2138265-06-0 | 95.0% | 0.05g |
$912.0 | 2025-03-16 | |
Enamine | EN300-386407-0.25g |
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate |
2138265-06-0 | 95.0% | 0.25g |
$999.0 | 2025-03-16 |
Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
Additional information on Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester
Butanoic Acid, 3-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-3-Methyl-, Chloromethyl Ester: A Comprehensive Overview
The compound with CAS No 2138265-06-0, commonly referred to as Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester, is a complex organic molecule with significant potential in various chemical and biochemical applications. This compound is characterized by its unique structure, which includes a butanoic acid backbone modified with specific substituents that confer it with distinct chemical properties.
The name of the compound itself provides critical insights into its structure. The term butanoic acid indicates a four-carbon carboxylic acid chain, while the substituents (1,1-dimethylethoxy)carbonyl and chloromethyl ester highlight the functional groups attached to the molecule. These groups play a pivotal role in determining the compound's reactivity and stability under different conditions.
Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under various pH conditions and its reactivity towards nucleophilic substitutions. Researchers have found that the presence of the (1,1-dimethylethoxy)carbonyl group significantly enhances the molecule's resistance to hydrolysis, making it a promising candidate for use in pharmaceutical intermediates and agrochemicals.
In terms of applications, this compound has shown potential in the development of new drug delivery systems due to its ability to form stable ester linkages with other molecules. Additionally, its compatibility with common organic solvents and its relatively low toxicity profile make it an attractive option for use in industrial settings.
The synthesis of this compound typically involves multi-step reactions, including nucleophilic acyl substitution and esterification processes. Recent advancements in catalytic techniques have enabled chemists to optimize these reactions, leading to higher yields and improved purity levels.
From an environmental perspective, studies have been conducted to assess the biodegradability of this compound. Initial findings suggest that under aerobic conditions, the molecule can undergo microbial degradation within a relatively short timeframe, reducing its environmental footprint.
In conclusion, Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester (CAS No 2138265-06-0) represents a versatile and innovative chemical entity with a wide range of potential applications across multiple industries. Continued research into its properties and behavior under varying conditions will undoubtedly unlock further opportunities for its utilization in both academic and industrial settings.
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